Cas no 1181458-53-6 (Ethyl 3,6-Dimethyl-1,2oxazolo5,4-bpyridine-4-carboxylate)

• Product Name: Ethyl 3,6-Dimethyl-1,2oxazolo5,4-bpyridine-4-carboxylate
• CAS No: 1181458-53-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5734236
• PubChem ID: 45791510
• Update Time: 2025-10-29

Ethyl 3,6-Dimethyl-1,2oxazolo5,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1181458-53-6
• ethyl 3,6-dimethylpyrido[3,2-d][1,2]oxazole-4-carboxylate
• ethyl 3,6-dimethyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• AKOS034082069
• EN300-44962
• ethyl3,6-dimethyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• Z293244716
• Ethyl 3,6-Dimethyl-1,2oxazolo5,4-bpyridine-4-carboxylate

• Inchi： 1S/C11H12N2O3/c1-4-15-11(14)8-5-6(2)12-10-9(8)7(3)13-16-10/h5H,4H2,1-3H3
• InChI Key： ACYFRKRSUQADCD-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)OCC)C=C(C)N=2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 337.4±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 3,6-Dimethyl-1,2oxazolo5,4-bpyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on Ethyl 3,6-Dimethyl-1,2oxazolo5,4-bpyridine-4-carboxylate

Comprehensive Guide to Ethyl 3,6-Dimethyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylate (CAS 1181458-53-6)

Ethyl 3,6-Dimethyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylate (CAS 1181458-53-6) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This oxazolopyridine derivative has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel small-molecule therapeutics targeting various diseases.

The molecular structure of Ethyl 3,6-Dimethyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylate combines an oxazole ring fused with a pyridine moiety, creating a rigid scaffold that is valuable in medicinal chemistry. This heterocyclic framework is known to enhance binding affinity to biological targets while improving metabolic stability. Current studies focus on its potential as a kinase inhibitor scaffold, with particular interest in cancer research and inflammation pathways.

In the context of recent scientific trends, CAS 1181458-53-6 has emerged as a promising candidate for AI-assisted drug discovery platforms. Computational chemists are utilizing machine learning algorithms to predict its interactions with various protein targets, significantly accelerating the hit-to-lead optimization process. The compound's drug-like properties make it particularly suitable for virtual screening campaigns in pharmaceutical R&D.

The synthetic accessibility of Ethyl 3,6-Dimethyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylate has been improved through recent advancements in green chemistry approaches. Modern synthetic protocols emphasize atom economy and reduced environmental impact, aligning with the growing demand for sustainable chemical production. These developments have increased its availability for research purposes while maintaining cost-effectiveness.

Analytical characterization of 1181458-53-6 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The compound's distinct spectral signatures facilitate quality control in research applications. Recent publications have detailed optimized HPLC methods for its purification, addressing common challenges in isolating heterocyclic compounds of this class.

From a commercial perspective, the demand for Ethyl 3,6-Dimethyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylate has grown steadily in parallel with expanding pharmaceutical outsourcing trends. Custom synthesis providers are increasingly offering this compound as part of their building block collections for drug discovery. Market analysts note particular interest from companies specializing in fragment-based drug design platforms.

Stability studies indicate that CAS 1181458-53-6 maintains excellent integrity under standard storage conditions, making it suitable for long-term research projects. Proper handling should follow general laboratory safety protocols for organic compounds, with particular attention to moisture-sensitive characteristics common to ester-containing molecules.

The intellectual property landscape surrounding oxazolopyridine derivatives continues to evolve, with several patents filed for related structures in recent years. While Ethyl 3,6-Dimethyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylate itself remains commercially available for research use, scientists should conduct proper freedom-to-operate analyses when considering its incorporation into development programs.

In academic settings, this compound serves as an excellent case study for teaching advanced concepts in heterocyclic chemistry and medicinal chemistry principles. Its synthesis illustrates key transformations in fused ring system construction, while its potential applications demonstrate the real-world relevance of theoretical knowledge.

Looking forward, the scientific community anticipates expanded applications of 1181458-53-6 in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. The compound's structural features position it well for incorporation into these innovative therapeutic modalities that represent cutting-edge directions in drug discovery.